Cas no 1004194-64-2 (N-(4-aminophenyl)-1-ethyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(4-aminophenyl)-1-ethyl-1H-pyrazole-3-carboxamide
• CAS No: 1004194-64-2
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• MDL: MFCD04969126
• CID: 3058573
• PubChem ID: 7017451
• Update Time: 2025-11-01

N-(4-aminophenyl)-1-ethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1 H -pyrazole-3-carboxylic acid (4-amino-phenyl)-amide
• N-(4-aminophenyl)-1-ethyl-1H-pyrazole-3-carboxamide
• N-(4-aminophenyl)-1-ethyl-pyrazole-3-carboxamide
• 1-Ethyl-1H-pyrazole-3-carboxylic acid (4-amino-phenyl)-amide
• N-(4-aminophenyl)-1-ethylpyrazole-3-carboxamide
• BBL039338
• AKOS000307837
• EN300-229323
• 1004194-64-2
• STK313342
• N~3~-(4-AMINOPHENYL)-1-ETHYL-1H-PYRAZOLE-3-CARBOXAMIDE

• MDL： MFCD04969126
• Inchi： 1S/C12H14N4O/c1-2-16-8-7-11(15-16)12(17)14-10-5-3-9(13)4-6-10/h3-8H,2,13H2,1H3,(H,14,17)
• InChI Key： WPUZZXKJOUZMPY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN(CC)N=1)NC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 230.11676108Da
• Monoisotopic Mass: 230.11676108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.9Ų

Additional information on N-(4-aminophenyl)-1-ethyl-1H-pyrazole-3-carboxamide

Introduction to N-(4-aminophenyl)-1-ethyl-1H-pyrazole-3-carboxamide (CAS No. 1004194-64-2)

N-(4-aminophenyl)-1-ethyl-1H-pyrazole-3-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 1004194-64-2, has garnered attention due to its role in the development of novel therapeutic agents. The molecular framework of this substance incorporates a pyrazole core, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. The presence of an amide functional group and an ethyl substituent further enhances its chemical reactivity and pharmacological profile.

The< strong>N-(4-aminophenyl) moiety in the compound's name is particularly noteworthy, as it suggests a strong interaction with biological targets. The 4-amino group on the phenyl ring can participate in hydrogen bonding and ionic interactions, making it a valuable feature for drug design. This aspect has been explored in recent studies aiming to develop molecules with enhanced binding affinity and selectivity. The pyrazole ring itself is a well-documented scaffold in medicinal chemistry, with applications ranging from anti-inflammatory to anticancer agents. Its stability and ability to engage in multiple binding modes make it an attractive component for drug development.

Recent research has highlighted the< strong>pharmacological potential of N-(4-aminophenyl)-1-ethyl-1H-pyrazole-3-carboxamide, particularly in the context of modulating inflammatory pathways. Studies have demonstrated that derivatives of this compound can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The amide group in the molecule allows for fine-tuning of electronic properties, enabling researchers to optimize binding interactions with target proteins. This flexibility has led to the discovery of several lead compounds that show promise in preclinical models.

In addition to its anti-inflammatory properties, N-(4-aminophenyl)-1-ethyl-1H-pyrazole-3-carboxamide has been investigated for its< strong>anticancer effects. The pyrazole core is known to exhibit cytotoxic activity against various cancer cell lines, and modifications to this scaffold can enhance its efficacy. Preliminary studies have shown that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting key signaling pathways. The< strong>N-(4-aminophenyl) part of the molecule appears to play a crucial role in these interactions, providing a scaffold for further derivatization to improve therapeutic outcomes.

The synthesis of N-(4-aminophenyl)-1-ethyl-1H-pyrazole-3-carboxamide involves multi-step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the formation of the pyrazole ring through condensation reactions, followed by functionalization at the 3-position with an amide group. The introduction of the ethyl substituent at the 1-position is achieved through nucleophilic substitution reactions, which can be optimized for high yield and purity. These synthetic strategies have been refined over time, leveraging advances in catalytic methods and purification techniques to ensure high-quality intermediates and final products.

The< strong>biological evaluation of N-(4-aminophenyl)-1-ethyl-1H-pyrazole-3-carboxamide has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing binding affinity to target proteins using techniques such as surface plasmon resonance (SPR) and X-ray crystallography. These studies have provided insights into the molecular interactions that govern activity, allowing for rational design of analogs with improved properties. In vivo studies have validated these findings by evaluating the compound's efficacy in animal models of inflammation and cancer. These preclinical results have laid the groundwork for further development and potential clinical translation.

The< strong>pharmacokinetic profile of N-(4-aminophenyl)-1-ethyl-1H-pyrazole-3-carboxamide is another critical aspect that has been studied extensively. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary pharmacokinetic studies have indicated that this compound exhibits moderate bioavailability and a reasonable half-life, suggesting its suitability for oral administration. Further investigations are ongoing to explore ways to enhance its absorption and reduce metabolism by enzymatic pathways, which could improve overall efficacy.

The< strong>future directions for research on N-(4-aminophenyl)-1-ethyl-1H-pyrazole-3-carboxamide are promising, with several avenues for exploration. One key area involves exploring structure-based drug design strategies to optimize binding interactions with biological targets. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify novel analogs with enhanced potency and selectivity. Another direction includes investigating the compound's mechanism of action at a deeper level, which could provide insights into new therapeutic approaches.

In conclusion, N-(4-aminophenyl)-1-ethyl-1H-pyrazole-3-carboxamide (CAS No.1004194-64-2) is a versatile compound with significant potential in pharmaceutical applications. Its unique molecular structure, characterized by a pyrazole core and an< strong>N-(4-aminophenyl)
group, )] makes it a valuable scaffold for developing novel therapeutic agents.